Cas no 629648-17-5 (Carbamic acid, [4-(dimethylamino)phenyl]-, 1-methylethyl ester)

Carbamic acid, [4-(dimethylamino)phenyl]-, 1-methylethyl ester structure
629648-17-5 structure
Product Name:Carbamic acid, [4-(dimethylamino)phenyl]-, 1-methylethyl ester
CAS No:629648-17-5
MF:C12H18N2O2
MW:222.283523082733
CID:428045
PubChem ID:71381645
Update Time:2025-04-19

Carbamic acid, [4-(dimethylamino)phenyl]-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, [4-(dimethylamino)phenyl]-, 1-methylethyl ester
    • propan-2-yl N-[4-(dimethylamino)phenyl]carbamate
    • DTXSID80804083
    • Propan-2-yl [4-(dimethylamino)phenyl]carbamate
    • 629648-17-5
    • Inchi: 1S/C12H18N2O2/c1-9(2)16-12(15)13-10-5-7-11(8-6-10)14(3)4/h5-9H,1-4H3,(H,13,15)
    • InChI Key: NDCISQGXTQTTRF-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=CC(=CC=1)N(C)C)=O)C(C)C

Computed Properties

  • Exact Mass: 222.13694
  • Monoisotopic Mass: 222.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • PSA: 41.57
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